Cas no 830343-62-9 (methyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-4,5-dimethoxybenzoate)

• Product Name: methyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-4,5-dimethoxybenzoate
• CAS No: 830343-62-9
• MF: C₁₉H₁₉NO₇
• MW: 373.356665849686
• CID: 5969030
• PubChem ID: 2971492
• Update Time: 2025-06-14

methyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-4,5-dimethoxybenzoate
• methyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5-dimethoxybenzoate
• Benzoic acid, 2-[[(2,3-dihydro-1,4-benzodioxin-6-yl)carbonyl]amino]-4,5-dimethoxy-, methyl ester
• AKOS001155162
• Z28738258
• methyl 2-[(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)amino]-4,5-dimethoxybenzoate
• 830343-62-9
• F1787-0730
• methyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)-4,5-dimethoxybenzoate

• Inchi： 1S/C19H19NO7/c1-23-15-9-12(19(22)25-3)13(10-16(15)24-2)20-18(21)11-4-5-14-17(8-11)27-7-6-26-14/h4-5,8-10H,6-7H2,1-3H3,(H,20,21)
• InChI Key： VFJZYSHUAKVFKM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(OC)C=C1NC(C1=CC=C2OCCOC2=C1)=O

Computed Properties

• Exact Mass: 373.11615195g/mol
• Monoisotopic Mass: 373.11615195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 481.2±45.0 °C(Predicted)
• pka: 11.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-4,5-dimethoxybenzoate

Recent Advances in the Study of Methyl 2-(2,3-Dihydro-1,4-benzodioxine-6-amido)-4,5-dimethoxybenzoate (CAS: 830343-62-9)

The compound methyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-4,5-dimethoxybenzoate (CAS: 830343-62-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Researchers have optimized its synthetic pathway to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. The compound's unique structural features, including the benzodioxine and dimethoxybenzoate moieties, contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in inflammatory and neurodegenerative pathways.

In vitro and in vivo studies have demonstrated that methyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-4,5-dimethoxybenzoate exhibits promising anti-inflammatory and neuroprotective properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in various diseases. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in preclinical models, providing valuable insights for future drug development efforts.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as toxicity, off-target effects, and formulation stability need to be addressed in subsequent studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound's development.

In conclusion, methyl 2-(2,3-dihydro-1,4-benzodioxine-6-amido)-4,5-dimethoxybenzoate represents a promising candidate for further research in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies.